![molecular formula C7H5N5 B6260832 2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile CAS No. 1368221-70-8](/img/no-structure.png)
2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile
Description
“2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” is a compound that belongs to the class of [1,2,4]triazolo[1,5-a]pyridines . This class of compounds has received substantial attention due to their remarkable biological activities in a variety of domains .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyridines, including “2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile”, can be achieved through various methods. One common approach involves the oxidative cyclization of N-(2-pyridyl)amidines . Another method involves a Biginelli-like multicomponent reaction (MCR), which can be used to synthesize C-6 ester-substituted amino-TZP analogues .Molecular Structure Analysis
The molecular structure of “2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” is characterized by the presence of a [1,2,4]triazolo[1,5-a]pyridine core, which is a unique category of N-bridged 5,6-bicyclic compounds .Chemical Reactions Analysis
The chemical reactions involving “2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” are diverse. For instance, a broad variety of carboxylic acids could be employed effectively to synthesize the respective derivatives via direct metal-free C–N bond construction .Mechanism of Action
While the specific mechanism of action for “2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” is not mentioned in the search results, compounds with a [1,2,4]triazolo[1,5-a]pyrimidine scaffold have been found to exhibit several pharmaceutical behaviors, including modulation of mGlu, inhibition of PHD-1 and PDE10, and acting as an antioxidant .
Future Directions
The future directions for “2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” could involve further exploration of its biological activities and potential applications in medicinal chemistry. Given its structural similarity to compounds with known pharmaceutical behaviors, it may hold promise for the development of new therapeutic agents .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile involves the reaction of 2-amino-5-nitropyridine with ethyl cyanoacetate, followed by cyclization with hydrazine hydrate and subsequent dehydration.", "Starting Materials": [ "2-amino-5-nitropyridine", "ethyl cyanoacetate", "hydrazine hydrate" ], "Reaction": [ "Step 1: 2-amino-5-nitropyridine is reacted with ethyl cyanoacetate in the presence of a base such as potassium carbonate to form 2-amino-5-(1-ethoxycarbonyl-2-cyanoethylamino)pyridine.", "Step 2: The intermediate product from step 1 is then cyclized with hydrazine hydrate to form 2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carboxamide.", "Step 3: The final step involves the dehydration of the product from step 2 using a dehydrating agent such as phosphorus oxychloride to form 2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile." ] } | |
CAS RN |
1368221-70-8 |
Product Name |
2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile |
Molecular Formula |
C7H5N5 |
Molecular Weight |
159.1 |
Purity |
93 |
Origin of Product |
United States |
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